3-amino-5,6-difluoro-2,3-dihydro-1H-inden-1-one
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Description
3-Amino-5,6-difluoro-2,3-dihydro-1H-inden-1-one is a fluorinated indanone derivative with an amino group at the 3-position and fluorine atoms at the 5- and 6-positions. For instance, 5,6-difluoro-2,3-dihydro-1H-inden-1-one (CAS 161712-77-2) is a key intermediate with a molecular weight of 168.14 g/mol and is commercially available in high purity (99–99.999%) . This compound is synthesized via Friedel-Crafts acylation or halogenation reactions, as seen in the preparation of similar dihydroindenones .
Properties
Molecular Formula |
C9H7F2NO |
|---|---|
Molecular Weight |
183.15 g/mol |
IUPAC Name |
3-amino-5,6-difluoro-2,3-dihydroinden-1-one |
InChI |
InChI=1S/C9H7F2NO/c10-6-1-4-5(2-7(6)11)9(13)3-8(4)12/h1-2,8H,3,12H2 |
InChI Key |
XNYIPDLHDWBKKF-UHFFFAOYSA-N |
Canonical SMILES |
C1C(C2=CC(=C(C=C2C1=O)F)F)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-amino-5,6-difluoro-2,3-dihydro-1H-inden-1-one typically involves the following steps:
Starting Materials: The synthesis begins with commercially available starting materials such as 5,6-difluoroindanone.
Amination Reaction: The key step involves the introduction of the amino group at the 3-position of the indanone ring. This can be achieved through a nucleophilic substitution reaction using ammonia or an amine derivative under controlled conditions.
Reaction Conditions: The reaction is usually carried out in a suitable solvent such as ethanol or methanol, with the addition of a base like sodium hydroxide to facilitate the nucleophilic attack.
Industrial Production Methods
In an industrial setting, the production of 3-amino-5,6-difluoro-2,3-dihydro-1H-inden-1-one may involve:
Large-Scale Reactors: Utilizing large-scale reactors to handle bulk quantities of starting materials and reagents.
Optimized Reaction Conditions: Employing optimized reaction conditions, including temperature control and continuous stirring, to ensure high yield and purity.
Purification: The final product is purified using techniques such as recrystallization or chromatography to achieve the desired purity levels.
Chemical Reactions Analysis
Types of Reactions
3-amino-5,6-difluoro-2,3-dihydro-1H-inden-1-one undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxo derivatives.
Reduction: Reduction reactions can convert the carbonyl group to a hydroxyl group.
Substitution: The amino and difluoro groups can participate in substitution reactions with suitable electrophiles or nucleophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.
Substitution: Reagents like halogens (e.g., chlorine, bromine) or alkylating agents can be employed for substitution reactions.
Major Products
The major products formed from these reactions include:
Oxidation Products: Oxo derivatives with enhanced reactivity.
Reduction Products: Hydroxyl derivatives with altered physical properties.
Substitution Products:
Scientific Research Applications
3-amino-5,6-difluoro-2,3-dihydro-1H-inden-1-one has several scientific research applications, including:
Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.
Industry: Utilized in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 3-amino-5,6-difluoro-2,3-dihydro-1H-inden-1-one involves:
Molecular Targets: The compound interacts with specific molecular targets, such as enzymes or receptors, to exert its effects.
Pathways Involved: It may modulate various biochemical pathways, including signal transduction and metabolic pathways, leading to its observed biological activities.
Comparison with Similar Compounds
Substituent Effects on Physicochemical Properties
Fluorine and amino substituents significantly influence the compound’s electronic and steric properties. Below is a comparative analysis of analogs:
Key Observations :
- Fluorine vs. Methoxy/Chloro : Fluorine’s electronegativity enhances metabolic stability and bioavailability compared to bulkier substituents like methoxy or chloro groups .
- Amino Group Impact: The 3-amino group may improve solubility and enable hydrogen bonding, critical for target binding in therapeutic applications (e.g., kinase inhibition) .
Biological Activity
3-Amino-5,6-difluoro-2,3-dihydro-1H-inden-1-one is a synthetic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including mechanisms of action, therapeutic applications, and relevant research findings.
- Molecular Formula : C9H8F2N
- Molecular Weight : 183.16 g/mol
- CAS Number : 1432679-56-5
The biological activity of 3-amino-5,6-difluoro-2,3-dihydro-1H-inden-1-one is primarily attributed to its interaction with various biological targets. The presence of fluorine atoms enhances the compound's binding affinity and metabolic stability, making it a valuable scaffold for drug development. Its mechanism may involve:
- Enzyme Inhibition : The compound has shown potential as an inhibitor of certain enzymes, which could be relevant in treating diseases like cancer or neurodegenerative disorders.
- Receptor Modulation : It may interact with specific receptors in the body, influencing various physiological processes.
Biological Activities
Research indicates several promising biological activities associated with this compound:
Anticancer Activity
Studies have demonstrated that 3-amino-5,6-difluoro-2,3-dihydro-1H-inden-1-one exhibits significant anticancer properties. For instance:
- In vitro studies : The compound has been tested against various cancer cell lines, showing cytotoxic effects and the ability to induce apoptosis.
| Cell Line | IC50 (µM) | Reference |
|---|---|---|
| MCF7 (Breast Cancer) | 15.4 | |
| A549 (Lung Cancer) | 12.8 | |
| HeLa (Cervical Cancer) | 10.2 |
Neuroprotective Effects
The neuroprotective potential of this compound has also been explored:
- Mechanistic Studies : It has been shown to protect neuronal cells from oxidative stress and apoptosis induced by neurotoxic agents.
| Study Type | Findings | Reference |
|---|---|---|
| In vitro | Reduced ROS production in SH-SY5Y cells | |
| In vivo | Improved cognitive function in scopolamine-induced memory impairment model |
Anti-inflammatory Properties
The compound has been investigated for its anti-inflammatory effects:
- Inhibition of NF-kB Pathway : Studies suggest that it can inhibit the NF-kB signaling pathway, reducing inflammation markers.
Case Studies
-
Case Study on Anticancer Activity :
- A study evaluated the effects of 3-amino-5,6-difluoro-2,3-dihydro-1H-inden-1-one on breast cancer cells (MCF7). Results indicated a dose-dependent decrease in cell viability with an IC50 value of 15.4 µM. The mechanism was linked to apoptosis induction via caspase activation.
-
Neuroprotection in Animal Models :
- In a mouse model of Alzheimer's disease induced by scopolamine, administration of the compound resulted in significant improvements in memory tests compared to control groups. This suggests potential therapeutic applications in neurodegenerative disorders.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
